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Compound of Interest

Compound Name: CUMMINGTONITE

Cat. No.: B1174272

Introduction: Cummingtonite is a metamorphic amphibole belonging to the magnesium-iron
silicate hydroxide family, with the generalized chemical formula (Mg,Fe2*)7SisO22(0OH)2.[1][2][3]
As an intermediate member of the cummingtonite-grunerite solid solution series, it serves as
a critical indicator mineral in petrological studies.[2][4] Its presence in metamorphic and, more
rarely, igneous rocks provides valuable insights into the pressure, temperature, and chemical
conditions of their formation.[5][6] This guide offers an in-depth examination of the formation
conditions, petrogenesis, and experimental synthesis of cummingtonite for researchers and
scientists in the geological fields.

Physicochemical Properties and Composition

Cummingtonite crystallizes in the monoclinic system and is typically found as fibrous to

elongated prismatic grains.[1][7] It is characterized by its light brown to dark green or gray
coloration and a vitreous to silky luster.[1][4] Cummingtonite is compositionally similar to
anthophyllite, which is an orthorhombic polymorph, though cummingtonite tends to have
slightly higher calcium content and lower concentrations of ferric iron and aluminum.[3][4]

The mineral is defined as the intermediate in a solid-solution series with the iron-rich end-
member, grunerite (Fe7SisO22(0OH)2).[2] The term cummingtonite is typically used for
compositions containing between 30 and 70 percent of the grunerite component.[2][4]
Significant substitution of manganese for the iron and magnesium cations is also common,
forming series with manganocummingtonite and manganogrunerite.[2][4]

Table 1: Quantitative Data on Cummingtonite Formation Conditions
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Parameter Value Geological Context/Source

Encompasses the full range
General Temperature Range 400 - 800 °C from metamorphic to some

igneous occurrences.[5][6][8]

Stability is pressure-dependent

and extends to high pressures
General Pressure Range <1 - 15 kbar ) - -

in specific bulk compositions

(e.g., ironstones).[5][6][8][9]

] o Most common conditions for
) ) Greenschist to Amphibolite ] ) )
Metamorphic Facies Faci the formation of cummingtonite
acies
in regional metamorphism.[1]

Experimental Stability (Mn- At 0.5, 1.0, and 1.5 kbar under
_ , 650 - 675 °C N
Cummingtonite) hydrothermal conditions.[10]

At 3 kbar under hydrothermal

580 - 640 °C N
conditions.[10]
Studied within the melting
Experimental Stability (Fe-Mg range at 5 kbar water pressure
_ _ 700 - 850 °C . _
Cummingtonite) in a quartz-plagioclase system.
[11]
Paragenesis with Olivine + Typical for metamorphosed
<740 °C, < 10 kbar ) )
Quartz iron formations.[5][6][8]
Signifies higher grade
Paragenesis with Higher Temperatures & conditions compared to the
Orthopyroxene + Quartz Pressures olivine-quartz paragenesis.[5]

[6]i8]

Table 2: Chemical Composition and Key Substitutions
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Component Formula | Description Significance
Defines the basic structure of
General Formula (Mg,Fe2*)7Sis022(OH)2 the cummingtonite-grunerite

series.[1][3]

Magnesiocummingtonite End- ]
Mg7SisO22(OH)2
Member

The magnesium-dominant end

of the solid solution series.[2]

Grunerite End-Member Fe7SisO22(0OH)2

The iron-dominant end-
member; cummingtonite is the
intermediate.[2][4]

Manganese Substitution Mn can substitute for (Fe,Mg)

Leads to manganese-rich
species like tirodite
(Mn2MgsSisO22(0OH)2) and
dannemorite
(Mn2FesSisO22(0H)2).[2][4]

] Generally low, but higher than
Calcium Content ) )
in anthophyllite.

A small amount of calcium may
be necessary to stabilize the
monoclinic cummingtonite
structure over the
orthorhombic anthophyllite
structure.[3][4][12]

) i Concentrations are typically
Aluminum and Ferric Iron |
ow.

Cummingtonite generally has
lower Al and Fe3* content

compared to anthophyllite.[4]

Petrogenesis of Cummingtonite

The formation of cummingtonite is intrinsically linked to the bulk chemical composition of the

protolith and the metamorphic conditions it undergoes.

Geological Environments:

e Metamorphosed Iron Formations: Cummingtonite is a characteristic mineral of

metamorphosed iron-rich sedimentary rocks, such as banded iron formations.[1][3] In these
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settings, it is frequently associated with magnetite, quartz, and its iron-rich counterpart,
grunerite.[1][7]

o Amphibolites: It is commonly found in amphibolites, which are metamorphic rocks derived
from magnesium-rich and calcium-poor protoliths like mafic igneous rocks (e.g., basalts,
gabbros) or some sedimentary rocks.[2][3][5] In amphibolites, it often coexists with
hornblende or actinolite.[2][3]

» Felsic Volcanic Rocks: Less commonly, cummingtonite appears as a phenocryst in some
felsic volcanic rocks like dacites, where its presence is an indicator of conditions in shallow,
water-rich magma chambers.[3][5][6]

o Contact Metamorphism: Cummingtonite can form in the contact aureoles of igneous
intrusions where iron-rich rocks have been metamorphosed.[7]

Formation Pathways: Cummingtonite forms during prograde metamorphism as temperature
and pressure increase. With continued heating to higher metamorphic grades (granulite facies),
cummingtonite can break down to form members of the olivine and pyroxene series.[3] It can
also form through the alteration or replacement of other minerals. For instance,
cummingtonite has been observed as a reaction rim replacing augite and as overgrowths on
hornblende during changes in metamorphic conditions.[7][13]
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Protolith Prograde Metamorphism
Iron-Rich Protolith Increasing T & P ST FaEs Amphibolite Facies Granulite Facies
(e.g., Banded Iron Formation, Mafic Igneous Rock) (Cummingtonite Formation) (Cummingtonite Breakdown)
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1. Prepare Starting Materials
(Gels or Oxide Mixes)

:

2. Seal in Capsule
(e.g., Au, Ag) with H20 & Buffer

3. Place in Pressure Vessel
(e.g., Cold-Seal or Piston-Cylinder)

4. Set Target T and P
(e.g., 700°C, 2 kbar)

5. Dwell for Duration
(Days to Weeks)

6. Rapidly Quench to
Preserve Assemblage

7. Analyze Run Products
(XRD, SEM, Microprobe)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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